Cas no 4375-72-8 (Butane-2-sulfonyl chloride)

Butane-2-sulfonyl chloride structure
Butane-2-sulfonyl chloride structure
Product Name:Butane-2-sulfonyl chloride
CAS No:4375-72-8
MF:C4H9ClO2S
MW:156.631059408188
MDL:MFCD04973899
CID:1072046
PubChem ID:2757336
Update Time:2025-04-20

Butane-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • Butane-2-sulfonyl chloride
    • 2-BUTYLSULFONYL CHLORIDE
    • 1-methylpropanesulfonyl chloride
    • 2-Butansulfochlorid
    • AC1MBVMQ
    • AG-B-17845
    • AG-B-49231
    • Butan-2-sulfonylchlorid
    • CTK6C9757
    • rac-butane-2-sulfonyl chloride
    • sec.-Butylsulfonyl chloride
    • sec-butanesulfonyl chloride
    • sec-Butylsulfonyl chloride
    • 2-butylsulfonyl chloride, AldrichCPR
    • MFCD04973899
    • EN300-101561
    • sec-butyl-sulphonyl chloride
    • AKOS010077639
    • butane-2-sulfonylchloride
    • SCHEMBL23467813
    • DTXSID70373839
    • WKIXWKIEOCQGAF-UHFFFAOYSA-N
    • FS-4065
    • SCHEMBL18307
    • 4375-72-8
    • G82876
    • MDL: MFCD04973899
    • Inchi: 1S/C4H9ClO2S/c1-3-4(2)8(5,6)7/h4H,3H2,1-2H3
    • InChI Key: WKIXWKIEOCQGAF-UHFFFAOYSA-N
    • SMILES: ClS(C(C)CC)(=O)=O

Computed Properties

  • Exact Mass: 156.00127
  • Monoisotopic Mass: 156.0011784g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 195.0±9.0 °C at 760 mmHg
  • Flash Point: 71.7±18.7 °C
  • PSA: 34.14
  • Vapor Pressure: 0.6±0.4 mmHg at 25°C

Butane-2-sulfonyl chloride Security Information

Butane-2-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B809653-10mg
Butane-2-sulfonyl Chloride
4375-72-8
10mg
$ 50.00 2022-06-06
TRC
B809653-50mg
Butane-2-sulfonyl Chloride
4375-72-8
50mg
$ 65.00 2022-06-06
TRC
B809653-100mg
Butane-2-sulfonyl Chloride
4375-72-8
100mg
$ 80.00 2022-06-06
Fluorochem
021388-1g
sec-Butylsulfonyl chloride
4375-72-8 95%
1g
£14.00 2022-03-01
Fluorochem
021388-5g
sec-Butylsulfonyl chloride
4375-72-8 95%
5g
£56.00 2022-03-01
Fluorochem
021388-25g
sec-Butylsulfonyl chloride
4375-72-8 95%
25g
£176.00 2022-03-01
Fluorochem
021388-100g
sec-Butylsulfonyl chloride
4375-72-8 95%
100g
£596.00 2022-03-01
Apollo Scientific
OR938350-1g
Butane-2-sulfonyl chloride
4375-72-8 95%
1g
£75.00 2025-02-20
Apollo Scientific
OR938350-5g
Butane-2-sulfonyl chloride
4375-72-8 95%
5g
£239.00 2025-02-20
Apollo Scientific
OR938350-10g
Butane-2-sulfonyl chloride
4375-72-8 95%
10g
£665.00 2024-07-23
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD